Cas no 1249756-70-4 (3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine)
3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine
- 1249756-70-4
- 3-(2,3-Dihydrobenzofuran-5-yl)-1-methyl-1h-pyrazol-5-amine
- EN300-1844638
- AKOS011480086
- CS-0283822
-
- Inchi: 1S/C12H13N3O/c1-15-12(13)7-10(14-15)8-2-3-11-9(6-8)4-5-16-11/h2-3,6-7H,4-5,13H2,1H3
- InChI Key: HTANDMAUHAADNR-UHFFFAOYSA-N
- SMILES: O1CCC2C=C(C=CC1=2)C1C=C(N)N(C)N=1
Computed Properties
- Exact Mass: 215.105862047g/mol
- Monoisotopic Mass: 215.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 53.1Ų
3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1844638-1g |
3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine |
1249756-70-4 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1844638-5g |
3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine |
1249756-70-4 | 5g |
$2443.0 | 2023-09-19 | ||
| Enamine | EN300-1844638-10g |
3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine |
1249756-70-4 | 10g |
$3622.0 | 2023-09-19 | ||
| Enamine | EN300-1844638-0.05g |
3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine |
1249756-70-4 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1844638-0.1g |
3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine |
1249756-70-4 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1844638-0.25g |
3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine |
1249756-70-4 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1844638-0.5g |
3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine |
1249756-70-4 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1844638-1.0g |
3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine |
1249756-70-4 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-1844638-2.5g |
3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine |
1249756-70-4 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1844638-5.0g |
3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine |
1249756-70-4 | 5g |
$3189.0 | 2023-06-02 |
3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine
3-(2,3-Dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine: A Comprehensive Overview
The compound with CAS No. 1249756-70-4, commonly referred to as 3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This molecule is a derivative of the pyrazole class, which is known for its versatility in chemical synthesis and biological activity.
Pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms, forms the core of this compound. The substitution pattern on the pyrazole ring plays a crucial role in determining its chemical reactivity and biological effects. In this case, the pyrazole ring is substituted at position 5 with an amino group (-NH2) and at position 1 with a methyl group (-CH3). This substitution pattern not only enhances the stability of the molecule but also provides a platform for further functionalization.
The benzofuran moiety attached to the pyrazole ring introduces additional complexity and functionality to the molecule. Benzofuran, a bicyclic structure consisting of a benzene ring fused with a furan ring, is known for its aromaticity and ability to participate in various chemical reactions. The dihydro form of benzofuran (2,3-dihydro) further modifies the electronic properties of the molecule, potentially influencing its interactions with biological systems.
Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The combination of pyrazole and benzofuran moieties creates a unique pharmacophore that can interact with various biological targets, including enzymes, receptors, and nucleic acids. This makes 3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine a promising candidate for exploring new therapeutic agents.
From a synthetic perspective, the construction of this compound involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the benzofuran derivative, followed by its coupling with the appropriately substituted pyrazole ring. Recent advancements in catalytic methods and transition-metal-mediated reactions have significantly improved the efficiency and selectivity of these processes.
The physical and chemical properties of 3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine are critical for understanding its behavior in different environments. Its molecular weight, logP value, and solubility characteristics are essential parameters for determining its suitability in various applications. Additionally, computational studies using molecular modeling techniques have provided insights into its three-dimensional structure and potential binding modes with biological targets.
In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. For instance, it exhibits moderate inhibitory activity against certain kinases, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate G-protein coupled receptors (GPCRs) highlights its relevance in treating conditions such as inflammation and neurodegenerative diseases.
Recent research has also explored the use of heterocyclic compounds like this one in materials science applications. The aromaticity and conjugation within the molecule make it suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Its electronic properties can be fine-tuned through further functionalization or incorporation into polymer frameworks.
The development of efficient analytical methods for characterizing this compound has been another area of focus. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its identity and purity. These methods are essential for ensuring consistency in both laboratory research and industrial-scale production.
In conclusion, 3-(2,3-dihydro-1-benzofuran-5
1249756-70-4 (3-(2,3-dihydro-1-benzofuran-5-yl)-1-methyl-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)